Cas no 1396863-60-7 (methyl 4-[(2-hydroxy-2-methyl-4-phenylbutyl)sulfamoyl]benzoate)

• Product Name: methyl 4-[(2-hydroxy-2-methyl-4-phenylbutyl)sulfamoyl]benzoate
• CAS No: 1396863-60-7
• MF: C₁₉H₂₃NO₅S
• MW: 377.454624414444
• CID: 5401007
• PubChem ID: 71796716
• Update Time: 2023-11-21

methyl 4-[(2-hydroxy-2-methyl-4-phenylbutyl)sulfamoyl]benzoate Chemical and Physical Properties

Names and Identifiers

• AKOS024547598
• 1396863-60-7
• methyl 4-(N-(2-hydroxy-2-methyl-4-phenylbutyl)sulfamoyl)benzoate
• methyl 4-[(2-hydroxy-2-methyl-4-phenylbutyl)sulfamoyl]benzoate
• F6279-0424
• VU0543348-1

• Inchi： 1S/C19H23NO5S/c1-19(22,13-12-15-6-4-3-5-7-15)14-20-26(23,24)17-10-8-16(9-11-17)18(21)25-2/h3-11,20,22H,12-14H2,1-2H3
• InChI Key： GIPGSOMNCQPVCM-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(=O)OC)=CC=1)(NCC(C)(CCC1C=CC=CC=1)O)(=O)=O

Computed Properties

• Exact Mass: 377.12969401g/mol
• Monoisotopic Mass: 377.12969401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 9
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylbutylamines